4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C18H16ClN3O4S/c1-11-9-12(19)4-7-15(11)26-8-2-3-17(23)21-18-20-14-6-5-13(22(24)25)10-16(14)27-18/h4-7,9-10H,2-3,8H2,1H3,(H,20,21,23)
• InChI Key: HEUXOHLXFVZFTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16ClN3O4S
• Molecular Weight: 405.9 g/mol

Description

4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide, also known as GW 501516, is a synthetic drug that has gained attention in the scientific community due to its potential applications in research. This compound is classified as a selective androgen receptor modulator (SARM) and is known for its ability to enhance endurance and promote fat burning.

Mechanism of Action

4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a transcription factor that regulates the expression of genes involved in energy metabolism and lipid oxidation. By activating PPARδ, this compound 501516 can increase the uptake and utilization of fatty acids, leading to increased energy production and improved endurance.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have a number of biochemical and physiological effects in animal models. These include increased fatty acid oxidation, improved glucose tolerance, and increased expression of genes involved in energy metabolism and mitochondrial biogenesis. In addition, this compound 501516 has been shown to reduce inflammation and oxidative stress, which may have implications for a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide 501516 in lab experiments is its ability to enhance endurance and physical performance, which can be useful in a range of research applications. However, there are also some limitations to consider, such as the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are a number of potential future directions for research on 4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide 501516. Some areas of interest include its potential applications in treating metabolic disorders such as obesity and type 2 diabetes, as well as its potential to improve exercise performance in athletes. In addition, further research is needed to better understand the mechanisms of action of this compound and to identify any potential side effects or risks associated with its use.

Scientific Research Applications

4-(4-chloro-2-methylphenoxy)-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide 501516 has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its ability to enhance endurance and improve physical performance. Studies have shown that this compound can increase the expression of genes involved in energy metabolism and mitochondrial biogenesis, leading to improved endurance and exercise capacity.